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Compound of Interest |

2-Methoxypyrimidine-5-
Compound Name:

carbaldehyde
CAS No.: 90905-32-1
Cat. No.: B1306346

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of N-substituted 5-
(aminomethyl)-2-methoxypyrimidines via reductive amination of 2-Methoxypyrimidine-5-
carbaldehyde. Reductive amination is a cornerstone reaction in medicinal chemistry for
synthesizing amines, which are prevalent in pharmaceuticals.[1] This protocol focuses on the
use of sodium triacetoxyborohydride (NaBH(OACc)s), a mild and selective reducing agent that
offers high yields and functional group tolerance, making it ideal for complex molecule
synthesis.[2][3][4]

Reaction Principle and Signaling Pathway

Reductive amination converts a carbonyl group into an amine through an intermediate imine.[5]
The process involves the nucleophilic attack of an amine on the aldehyde to form a
hemiaminal, which then dehydrates to an iminium ion. A selective reducing agent, present in
the same pot, reduces the iminium ion to the final amine product.[5][6] The use of a mild
hydride source like sodium triacetoxyborohydride is crucial as it selectively reduces the
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protonated imine (iminium ion) much faster than the starting aldehyde, preventing competitive
reduction of the carbonyl substrate.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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